2,8-Bis(trifluoromethyl)-4-methylquinoline
Description
2,8-Bis(trifluoromethyl)-4-methylquinoline is an organofluorine compound that consists of quinoline bearing trifluoromethyl substituents at positions 2 and 8 . It is also known as 2,8-bis(trifluoromethyl)quinolin-4-ol .
Synthesis Analysis
The synthesis of 2,8-Bis(trifluoromethyl)-4-methylquinoline involves a Suzuki–Miyaura cross-coupling reaction of 4-bromo-2,8-bis(trifluoromethyl)-quinoline with vinylboronic acid MIDA ester . This reaction is performed in the presence of Pd(PPh3)2NBS as a catalyst and a 3 M aqueous solution of a sodium carbonate solution .Molecular Structure Analysis
The X-ray crystal structure of 2,8-bis(trifluoromethyl)-4-methylquinoline has been established. It crystallizes in the monoclinic space group P21/c with cell parameters a = 16.678(2)Å, b = 17.492(7)Å, c = 8.286(4)Å, β = 97.50(2), V = 2396.5(16)Å3 and Z = 4 .Chemical Reactions Analysis
Unfortunately, there is limited information available on the specific chemical reactions involving 2,8-Bis(trifluoromethyl)-4-methylquinoline .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,8-Bis(trifluoromethyl)-4-methylquinoline include a molecular weight of 344.05 g/mol . It is a white to yellow crystalline powder .Safety and Hazards
Future Directions
properties
CAS RN |
57124-23-9 |
|---|---|
Molecular Formula |
C12H7F6N |
Molecular Weight |
279.18 g/mol |
IUPAC Name |
4-methyl-2,8-bis(trifluoromethyl)quinoline |
InChI |
InChI=1S/C12H7F6N/c1-6-5-9(12(16,17)18)19-10-7(6)3-2-4-8(10)11(13,14)15/h2-5H,1H3 |
InChI Key |
HWXMQNMPJULKCQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC=C2C(F)(F)F)C(F)(F)F |
Origin of Product |
United States |
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